N-(4-bromophenyl)-1,1',3,3'-tetraoxo-1,1',3,3'-tetrahydro-2,2'-biisoindole-5-carboxamide

• IUPAC Name: N-(4-bromophenyl)-2-(1,3-dioxoisoindol-2-yl)-1,3-dioxoisoindole-5-carboxamide
• InChI: InChI=1S/C23H12BrN3O5/c24-13-6-8-14(9-7-13)25-19(28)12-5-10-17-18(11-12)23(32)27(22(17)31)26-20(29)15-3-1-2-4-16(15)21(26)30/h1-11H,(H,25,28)
• InChI Key: YCUDCPNOFGIYSJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)N3C(=O)C4=C(C3=O)C=C(C=C4)C(=O)NC5=CC=C(C=C5)Br
• Molecular Formula: C23H12BrN3O5
• Molecular Weight: 490.3 g/mol

Description

Compounds similar to the one you mentioned often belong to a class of organic compounds known as amides. These compounds contain a functional group consisting of a carbonyl group (C=O) linked to a nitrogen atom. They are often involved in a wide range of chemical reactions and biological processes.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of an amine with a carboxylic acid or its derivative. This process is typically facilitated by a catalyst and may require specific conditions such as a certain temperature or pH.

Molecular Structure Analysis

The molecular structure of similar compounds is often determined using techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry. These techniques provide information about the types of atoms in the compound and their connectivity.

Chemical Reactions Analysis

Amides, including compounds similar to the one you mentioned, can undergo a variety of chemical reactions. These may include hydrolysis, reduction, and reactions with various reagents.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, boiling point, solubility, and reactivity, can be determined using various experimental techniques. These properties are influenced by the compound’s molecular structure.

Mechanism of Action

The mechanism of action of a compound depends on its specific structure and the biological system in which it is acting. Some compounds may act as inhibitors of certain enzymes, while others may interact with specific receptors or other biological targets.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. Some compounds may be toxic or hazardous, and appropriate safety precautions should be taken when handling them.